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Compound of Interest

Compound Name: Heptyl chloroacetate

Cat. No.: B14681878

An In-depth Technical Guide to the Safety and Handling of Heptyl Chloroacetate

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Heptyl Chloroacetate (CAS 34589-
22-5) is not readily available in the public domain. This guide has been compiled by
synthesizing information from various sources on heptyl chloroacetate, its chemical
precursors (chloroacetic acid and heptan-1-ol), and a structurally similar isomer, heptan-2-yl 2-
chloroacetate. Therefore, some of the data, particularly regarding GHS classifications and
toxicity, are inferred and should be treated with caution. This document is intended for
informational purposes for researchers, scientists, and drug development professionals and
should not replace a formal risk assessment or a manufacturer-supplied SDS.

Chemical Identification

Heptyl chloroacetate is the ester of heptan-1-ol and chloroacetic acid.
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Identifier Value

Chemical Name heptyl 2-chloroacetate
CAS Number 34589-22-5[1][2][3]
Molecular Formula C9H17CIO2[1][3]
Molecular Weight 192.68 g/mol [1][3]

Chloroacetic acid, heptyl ester; 1-Heptanol,
Synonyms
chloroacetate[1]

Hazard Identification and Classification

A definitive GHS classification for heptyl chloroacetate is not available. The following
classification is inferred from the hazardous properties of its structural isomer, heptan-2-yl 2-
chloroacetate, and its precursors, chloroacetic acid and chloroacetyl chloride.

Inferred GHS Hazard Statements:

H302: Harmful if swallowed. (Based on heptan-2-yl 2-chloroacetate)[4]

H310: Fatal in contact with skin. (Based on heptan-2-yl 2-chloroacetate)[4]

H315: Causes skin irritation. (Based on heptan-2-yl 2-chloroacetate)[4]

H318: Causes serious eye damage. (Based on heptan-2-yl 2-chloroacetate)[4]
Potential Additional Hazards (based on precursors):

o Corrosive Effects: Chloroacetic acid and chloroacetyl chloride are corrosive and can cause
severe skin burns and eye damage.[5] It is prudent to assume heptyl chloroacetate may
also have corrosive properties.

» Toxicity: Chloroacetic acid is toxic if swallowed, in contact with skin, or if inhaled.[5]

Physical and Chemical Properties
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Specific experimental data for heptyl chloroacetate is limited. The following table includes
available data and comparisons with the related, non-chlorinated ester, heptyl acetate.

Property Value Source/Comparison
Physical State Liquid (inferred) [6]
Boiling Point Not available Heptyl acetate: 192.5 °CJ[7]

Heptyl acetate: 154 °F (67.8
‘O]

Flash Point Not available

Esters can react with acids to
liberate heat. Strong oxidizing
) ) o acids may cause a vigorous
. No rapid reaction with air or _ _ _
Reactivity ter 6] exothermic reaction. Heat is
water.
also generated by the
interaction of esters with

caustic solutions.[8]

Toxicology and Health Effects

Quantitative toxicity data for heptyl chloroacetate is not available. The information below is
based on related compounds and should be used for preliminary assessment only.

Toxicity Metric Value Related Compound
LD50 Oral (Rat) > 5,000 mg/kg Heptyl acetate[9]
LD50 Dermal (Rabbit) > 5,000 mg/kg Heptyl acetate[9]

Note: The presence of the chloro- group in heptyl chloroacetate is expected to significantly
increase its toxicity compared to heptyl acetate. Chloroacetic acid, a precursor, is highly toxic.

Safety and Handling Precautions

Given the potential for high toxicity and corrosivity, stringent safety measures are essential
when handling heptyl chloroacetate.
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[8][9]
» Skin Protection:

o Wear a chemical-resistant lab coat.[6]

o Use compatible chemical-resistant gloves (e.g., nitrile gloves).[6][9]

o Dispose of contaminated gloves according to hazardous waste regulations.[6]

» Respiratory Protection: All work should be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[6]

Engineering Controls

o Work in a well-ventilated area, with a preference for a chemical fume hood.[6][9]

Handling Procedures

» Avoid all contact with skin, eyes, and clothing.

o Keep away from heat, sparks, and open flames.[9]

e Store in a cool, dry, and well-ventilated area away from oxidizing agents.[6][9]
o Keep containers tightly closed when not in use.

Emergency Procedures
First-Aid Measures

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Seek
immediate medical attention.[6]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[7]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/heptylacetate-pid_Seven1350.html
http://breezeipl.com/downlod/MSDS/Heptyl%20Acetate%20-%20MSDS.pdf
https://www.benchchem.com/product/b1314710
https://www.benchchem.com/product/b1314710
http://breezeipl.com/downlod/MSDS/Heptyl%20Acetate%20-%20MSDS.pdf
https://www.benchchem.com/product/b1314710
https://www.benchchem.com/product/b1314710
https://www.benchchem.com/product/b1314710
http://breezeipl.com/downlod/MSDS/Heptyl%20Acetate%20-%20MSDS.pdf
http://breezeipl.com/downlod/MSDS/Heptyl%20Acetate%20-%20MSDS.pdf
https://www.benchchem.com/product/b1314710
http://breezeipl.com/downlod/MSDS/Heptyl%20Acetate%20-%20MSDS.pdf
https://www.benchchem.com/product/b1314710
https://cameochemicals.noaa.gov/chris/HPE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14681878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry chemical
powder.[7][8]

o Unsuitable Extinguishing Media: Water may be ineffective.[7][8]
e Specific Hazards: When heated to decomposition, it may emit acrid smoke and fumes.[8]

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures

» Personal Precautions: Evacuate personnel from the area and ensure adequate ventilation.
Shut off all sources of ignition.[8]

e Environmental Precautions: Prevent the chemical from entering drains, surface water, or
groundwater.[10]

» Containment and Cleaning: Absorb the spill with an inert, non-combustible material (e.g.,
sand, earth). Collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.[10]

Experimental Protocols

Detailed experimental protocols involving heptyl chloroacetate are not available in the
searched literature. Researchers should develop their own standard operating procedures
based on the safety information provided in this guide and a thorough risk assessment.

Visualized Safety Workflow
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The following diagram illustrates the logical workflow for the safe handling of heptyl
chloroacetate.

Heptyl Chloroacetate Handling Workflow

Start: Handling Heptyl Chloroacetate

Conduct Risk Assessment

Wear Appropriate PPE:
- Safety Goggles & Face Shield Use Engineering Controls:
- Chemical-Resistant Gloves - Chemical Fume Hood
- Lab Coat

Safe Handling:
- Avoid contact
- Keep away from ignition sources

Proper Storage:
- Cool, dry, well-ventilated area Potential Incident
- Tightly sealed container

Potential Incident

Spill or Exposure Occurs

In Case of Fire Accidental Release Administer First Aid
(See Section 6.2) (See Section 6.3) (See Section 6.1)

Dispose of Waste Properly Seek Immediate Medical Attention

End of Procedure
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Heptyl Chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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